Cas no 1162697-10-0 (5-Bromo-N1-(tetrahydro-2H-pyran-4-yl)benzene-1,2-diamine)

• Product Name: 5-Bromo-N1-(tetrahydro-2H-pyran-4-yl)benzene-1,2-diamine
• CAS No: 1162697-10-0
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• MDL: MFCD21219877
• CID: 4761182
• Update Time: 2023-08-16

5-Bromo-N1-(tetrahydro-2H-pyran-4-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-bromo-N2-(tetrahydro-2H-pyran-4-yl)-
• 5-Bromo-N1-(tetrahydro-2H-pyran-4-yl)benzene-1,2-diamine
• 4-bromo-2-N-(oxan-4-yl)benzene-1,2-diamine

• MDL： MFCD21219877
• Inchi： 1S/C11H15BrN2O/c12-8-1-2-10(13)11(7-8)14-9-3-5-15-6-4-9/h1-2,7,9,14H,3-6,13H2
• InChI Key： IMTAQHHPHIJGTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.3
• Topological Polar Surface Area: 47.3